![molecular formula C17H24ClNO3 B8502398 2-Chloro-N-(2,6-diethylphenyl)-N-[(1,3-dioxan-2-yl)methyl]acetamide CAS No. 54237-78-4](/img/structure/B8502398.png)
2-Chloro-N-(2,6-diethylphenyl)-N-[(1,3-dioxan-2-yl)methyl]acetamide
Cat. No. B8502398
M. Wt: 325.8 g/mol
InChI Key: RTTIZUWTLZTSRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03942972
Procedure details
N-(1,3-Dioxan-2-ylmethyl)-2,6-diethylaniline (25 grams), sodium bicarbonate (10 grams), dioxane (30 ml) and water (4 ml) are charged into a glass reaction vessel equipped with a mechanical stirrer and thermometer. The mixture is cooled to a temperature of about 0°C and chloroacetyl chloride (15 grams) is added, with stirring, over a period of about 15 minutes. After the addition is completed stirring is continued for a period of about 1 hour. After this time ether (100 ml) is added to the mixture and the resulting solution is washed with water. The washed solution is then dried over anhydrous magnesium sulfate and stripped of solvents leaving a solid residue. The residue is recrystallized to yield the desired product N-α-chloroacetyl-N-(1,3-dioxan-2-ylmethyl)-2,6-diethylaniline.
Name
N-(1,3-Dioxan-2-ylmethyl)-2,6-diethylaniline
Quantity
25 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[O:1]1[CH2:6][CH2:5][CH2:4][O:3][CH:2]1[CH2:7][NH:8][C:9]1[C:14]([CH2:15][CH3:16])=[CH:13][CH:12]=[CH:11][C:10]=1[CH2:17][CH3:18].C(=O)(O)[O-].[Na+].O1CCOCC1.[Cl:30][CH2:31][C:32](Cl)=[O:33]>CCOCC.O>[Cl:30][CH2:31][C:32]([N:8]([CH2:7][CH:2]1[O:3][CH2:4][CH2:5][CH2:6][O:1]1)[C:9]1[C:14]([CH2:15][CH3:16])=[CH:13][CH:12]=[CH:11][C:10]=1[CH2:17][CH3:18])=[O:33] |f:1.2|
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Inputs
Step One
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Name
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N-(1,3-Dioxan-2-ylmethyl)-2,6-diethylaniline
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|
Quantity
|
25 g
|
|
Type
|
reactant
|
|
Smiles
|
O1C(OCCC1)CNC1=C(C=CC=C1CC)CC
|
|
Name
|
|
|
Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])(O)=O.[Na+]
|
|
Name
|
|
|
Quantity
|
30 mL
|
|
Type
|
reactant
|
|
Smiles
|
O1CCOCC1
|
|
Name
|
|
|
Quantity
|
4 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Two
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Name
|
|
|
Quantity
|
15 g
|
|
Type
|
reactant
|
|
Smiles
|
ClCC(=O)Cl
|
Step Three
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Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
CCOCC
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Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
with stirring, over a period of about 15 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
equipped with a mechanical stirrer
|
ADDITION
|
Type
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ADDITION
|
|
Details
|
is added
|
ADDITION
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Type
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ADDITION
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|
Details
|
After the addition
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STIRRING
|
Type
|
STIRRING
|
|
Details
|
is completed stirring
|
WAIT
|
Type
|
WAIT
|
|
Details
|
is continued for a period of about 1 hour
|
|
Duration
|
1 h
|
WASH
|
Type
|
WASH
|
|
Details
|
the resulting solution is washed with water
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The washed solution is then dried over anhydrous magnesium sulfate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
leaving a solid residue
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue is recrystallized
|
Outcomes
Product
Details
Reaction Time |
15 min |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
ClCC(=O)N(C1=C(C=CC=C1CC)CC)CC1OCCCO1
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
